Cas no 128372-89-4 (tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate)

128372-89-4 structure
Product Name:tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
CAS No:128372-89-4
Molecular Formula:C10H15NO3
Molecular Weight:197.2310
MDL:MFCD17169880
CID:1036652
PubChem ID:66598173
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Properties
Names and Identifiers
-
- tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
- NULL
- tert-butyl 6-oxo-2,3-dihydropyridine-1-carboxylate
- tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)
- tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
- VOVJZEJLJABSJY-UHFFFAOYSA-N
- RL01381
- AX8164581
- tert-Butyl 6-oxo-3,6-dihydropyridine-1(2H)-carboxylate
- 6-oxo-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- EN300-209239
- J-524457
- AKOS016015061
- t-butyl-5,6-dihydro-2-oxopyridine-1(2h)-carbox ylate
- SCHEMBL102885
- tert-Butyl2-oxo-5,6-dihydropyridine-1(2H)-carboxylate
- 1-Boc-6-oxo-1,2,3,6-tetrahydropyridine
- MFCD17169880
- 1-Boc-5,6-dihydropyridin-2(1H)-one
- 1(2H)-Pyridinecarboxylic acid, 5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester
- DB-062639
- SY323653
- AC-30518
- A850611
- 128372-89-4
- TERT-BUTYL 2-OXO-5,6-DIHYDROPYRIDINE-1-CARBOXYLATE
- CS-0187670
- DTXSID10735412
- Y13525
-
- MDL: MFCD17169880
- InChIKey: VOVJZEJLJABSJY-UHFFFAOYSA-N
- Inchi: 1S/C10H15NO3/c1-10(2,3)14-9(13)11-7-5-4-6-8(11)12/h4,6H,5,7H2,1-3H3
- SMILES: O(C(N1C(C([H])=C([H])C([H])([H])C1([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 197.10525
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 197.10519334g/mol
- Heavy Atom Count: 14
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 46.6
Experimental Properties
- PSA: 46.61
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AA43887-100mg |
tert-Butyl 2-oxo-5,6-dihydropyridine-1(2h)-carboxylate |
128372-89-4 | 95% | 100mg |
$66.00 | 2024-04-20 | |
Aaron | AR000YPN-100mg |
1(2H)-Pyridinecarboxylic acid, 5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester |
128372-89-4 | 95% | 100mg |
$52.00 | 2025-02-10 | |
abcr | AB538891-1 g |
tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate, 95%; . |
128372-89-4 | 95% | 1g |
€383.00 | 2023-04-14 | |
Alichem | A029188272-5g |
tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate |
128372-89-4 | 95% | 5g |
$2,211.00 | 2022-04-03 | |
Ambeed | A242379-100mg |
tert-Butyl 2-oxo-5,6-dihydropyridine-1(2H)-carboxylate |
128372-89-4 | 95% | 100mg |
$97.0 | ||
Apollo Scientific | OR62190-1g |
tert-Butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate |
128372-89-4 | 97% | 1g |
£297.00 | 2025-02-20 | |
Chemenu | CM170273-1g |
tert-butyl 6-oxo-3,6-dihydropyridine-1(2H)-carboxylate |
128372-89-4 | 95% | 1g |
$524 | 2021-08-05 | |
Enamine | EN300-209239-0.05g |
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate |
128372-89-4 | 95% | 0.05g |
$81.0 | 2023-09-16 | |
eNovation Chemicals LLC | D632736-1G |
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate |
128372-89-4 | 97% | 1G |
$225 | 2022-09-04 | |
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB10091-1g |
Tert-butyl 6-oxo-2,3-dihydropyridine-1-carboxylate |
128372-89-4 | 95% | 1g |
$600 | 2023-09-07 |
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Suppliers
Nantong MYBio-pharm. Co., Ltd.
(CAS:128372-89-4)
MR./MRS.:SONG JING LI
Phone:18662920231
Email:sales@ntminyanmedical.com
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:128372-89-4)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Related Literature
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Qiumeng Chen,Yahui Li,Ming Liu,Xuan Wu,Liangliang Shen RSC Adv., 2021,11, 8986-8992
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Alessia Lasorsa,Maurizio Losacco,Letizia Porcelli,Amalia Azzariti,Giovanni Natile,Fabio Arnesano RSC Adv., 2016,6, 29229-29236
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Sébastien Abramson,Monique Laspéras,Anne Galarneau,Delphine Desplantier-Giscard,Daniel Brunel Chem. Commun., 2000, 1773-1774
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Min-Rui Gao,Shi-Ran Zhang,Jun Jiang,Ya-Rong Zheng,Dong-Qing Tao,Shu-Hong Yu J. Mater. Chem., 2011,21, 16888-16892
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Ji-Liang Niu,Dan-Ni Chen,Yan-Na Lu,Gang Zhang,Yue-Peng Cai CrystEngComm, 2016,18, 6841-6848
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Kanchana Somaskandan,Georgiy M. Tsoi,Lowell E. Wenger,Stephanie L. Brock J. Mater. Chem., 2010,20, 375-380
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Junhyeong Kim,Hyunki Kim,Soo-Kil Kim,Sang Hyun Ahn J. Mater. Chem. A, 2018,6, 6282-6288
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:128372-89-4)tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate

Purity:99%/99%
Quantity:1g/5g
Price($):180.0/630.0
atkchemica
(CAS:128372-89-4)tert-butyl 6-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate

Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally